methyl 4-(N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[[2-(furan-2-yl)-2-pyrazol-1-ylethyl]sulfamoyl]benzoate
• InChI: InChI=1S/C17H17N3O5S/c1-24-17(21)13-5-7-14(8-6-13)26(22,23)19-12-15(16-4-2-11-25-16)20-10-3-9-18-20/h2-11,15,19H,12H2,1H3
• InChI Key: TVRXULFGMHERDD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol
• CAS No.: 2034255-29-1

Description

Methyl 4-(N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate is a useful research compound. Its molecular formula is C17H17N3O5S and its molecular weight is 375.4. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Hydrogen Bonding

Research on substituted 4-pyrazolylbenzoates, which share structural similarities with methyl 4-(N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate, has focused on their hydrogen-bonded supramolecular structures. These studies provide insight into how different substituents affect molecular packing, hydrogen bonding patterns, and ultimately, the physical properties of the material. Such insights are critical for designing new materials with desired properties, such as increased stability or specificity for certain applications (Portilla et al., 2007).

Synthesis and Antibacterial Activity

The development of novel synthesis methods and the evaluation of antibacterial activity are significant for pharmaceutical applications. For instance, the synthesis of novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-Oxadiazoles, which includes reactions with furan derivatives, highlights a methodology that could be applied to synthesize compounds like this compound for potential antibacterial applications (Aghekyan et al., 2020).

Renewable PET and Biomass-Derived Furans

Another research avenue is the use of biomass-derived furans in the synthesis of renewable polyethylene terephthalate (PET) precursors, which involves reactions between ethylene and renewable furans. This research indicates the potential of furan derivatives, including those structurally related to this compound, in creating sustainable materials. The focus here is on catalysis and reaction pathways, which are crucial for developing efficient, green synthesis methods for both material and pharmaceutical applications (Pacheco et al., 2015).